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Chemical Identity of 1-Ethoxyhexane

1-Ethoxyhexane is an ether with the molecular formula C₈H₁₈O and the CAS registry number 5756-43-4

[1] [2]. Its structural formula can be represented as H₃C-CH₂-O-(CH₂)₅-CH₃, consisting of a hexyl chain

linked to an ethoxy group [1].

The table below summarizes its key calculated physical properties, which are useful for basic identification

(e.g., during distillation or purification), but are not a direct measure of NMR purity [2].

Property Value Unit State

Boiling Point (T̲ₜₑₓₜ{b}o̲ ᵢₗ) 404.86 K (approx. 131.7 °C) Gas

Melting Point (T̲ₜₑₓₜ{f}u̲𝘴) 202.15 K (approx. -71.0 °C) Solid

Critical Temperature (T̲꜀) 568.81 K

Critical Pressure (P̲꜀) 2492.52 kPa

Critical Volume (V̲꜀) 0.501 m³/kmol

Heat of Vaporization (Δ̲ᵥₐₚH°) 35.81 kJ/mol

Gibbs Energy of Formation (Δ̲𝒇G°) -88.52 kJ/mol Gas
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Property Value Unit State

Liquid Density (ρ̲ₗ) 745.27 - 775.80 kg/m³ 288.15 - 323.15 K

NMR Purity Analysis Guidance

The search results do not contain the NMR chemical shifts for 1-Ethoxyhexane itself. For purity

confirmation, you would typically compare its experimental NMR spectrum against known chemical shifts

of common impurities.

Identifying Impurities: A primary resource is the Sigma-Aldrich "NMR Chemical Shifts of Impurities"
chart, based on the work of Gottlieb et al. [3]. This provides ¹H and ¹³C NMR chemical shifts for

common residual solvents and impurities in various deuterated solvents. In your spectrum, you would
look for unexpected signals that match these known impurity shifts.

Experimental Consideration: Please note that the chemical shifts of impurities can be temperature-
dependent and partly concentration-dependent, so the values in reference tables are averages

[3].

Experimental Protocol for NMR Purity Confirmation

Here is a generalized workflow for conducting NMR purity analysis, which you can adapt for 1-

Ethoxyhexane.
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NMR Purity Analysis Workflow

Prepare Sample Solution

Acquire NMR Spectrum
(¹H and ¹³C)

Process NMR Data
(Phase, Baseline Correct)

Identify All Signals

Compare to Reference

Assign Impurity Signals

 Unexplained
Signals

Assess Purity Level

 Signals
Assigned

Report Conclusions
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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